Cas no 1803835-69-9 (6-Phenyl-5-(trifluoromethyl)nicotinaldehyde)

6-Phenyl-5-(trifluoromethyl)nicotinaldehyde structure
1803835-69-9 structure
Product Name:6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
CAS No:1803835-69-9
MF:C13H8F3NO
MW:251.20393371582
CID:4907290
Update Time:2023-08-21

6-Phenyl-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
    • Inchi: 1S/C13H8F3NO/c14-13(15,16)11-6-9(8-18)7-17-12(11)10-4-2-1-3-5-10/h1-8H
    • InChI Key: YPBTWWPBMJRDPL-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C=O)=CN=C1C1C=CC=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 287
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30

6-Phenyl-5-(trifluoromethyl)nicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029003957-250mg
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
1803835-69-9 95%
250mg
$999.60 2022-04-02
Alichem
A029003957-500mg
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
1803835-69-9 95%
500mg
$1,735.55 2022-04-02
Alichem
A029003957-1g
6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
1803835-69-9 95%
1g
$2,808.15 2022-04-02
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